Cas no 1289385-43-8 (2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride)

• Product Name: 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride
• CAS No: 1289385-43-8
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• CID: 2090935
• PubChem ID: 60137042
• Update Time: 2025-06-13

2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(piperidin-4-ylamino)methyl]benzonitrile
• hydrochloride
• 2-(Piperidin-4-ylaminomethyl)-benzonitrile hydrochloride
• DB-239264
• 2-((Piperidin-4-ylamino)methyl)benzonitrilehydrochloride
• 2-((Piperidin-4-ylamino)methyl)benzonitrile hydrochloride
• 1289385-43-8
• 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride
• AKOS015940341

• Inchi： 1S/C13H17N3.ClH/c14-9-11-3-1-2-4-12(11)10-16-13-5-7-15-8-6-13;/h1-4,13,15-16H,5-8,10H2;1H
• InChI Key： CMJIJTKQDDOFCW-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=CC=1C#N)C1CCNCC1

Computed Properties

• Exact Mass: 251.1189253g/mol
• Monoisotopic Mass: 251.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8Ų

Additional information on 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride

Comprehensive Overview of 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride (CAS No. 1289385-43-8)

2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride (CAS No. 1289385-43-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine and benzonitrile moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a piperidin-4-ylamino group with a benzonitrile scaffold, offering unique reactivity and binding properties.

The compound's CAS No. 1289385-43-8 serves as a unique identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Its hydrochloride salt form enhances solubility and stability, making it more suitable for experimental and industrial applications. The 2-[(piperidin-4-ylamino)methyl]benzonitrile core structure is a subject of interest due to its potential interactions with biological targets, such as enzymes and receptors, which are critical in designing novel therapeutics.

In recent years, the demand for piperidine derivatives and nitrile-containing compounds has surged, driven by their versatility in medicinal chemistry. 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride aligns with this trend, as its structural features are commonly found in molecules with bioactive properties. Researchers frequently search for "piperidine-based drug candidates" or "benzonitrile applications in pharmaceuticals," reflecting the compound's relevance in cutting-edge studies.

From a synthetic perspective, the preparation of 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride involves multi-step organic reactions, including amine alkylation and nitrile functionalization. These processes are optimized to achieve high yields and purity, which are essential for reproducible research outcomes. The compound's hydrochloride salt form is often preferred in laboratory settings due to its ease of handling and consistent performance in assays.

The pharmacological potential of 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride is a hot topic among scientists. Its piperidine ring is a common pharmacophore in central nervous system (CNS) drugs, while the benzonitrile group can contribute to binding affinity and selectivity. This dual functionality makes the compound a promising candidate for further investigation in areas such as neurodegenerative diseases and metabolic disorders.

In addition to its pharmaceutical applications, 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride is also studied for its physicochemical properties. Researchers analyze its solubility, melting point, and stability under various conditions to ensure its suitability for different formulations. These studies are crucial for translating laboratory findings into practical applications, such as drug delivery systems.

The compound's safety profile and toxicological data are also under scrutiny, as regulatory compliance is a priority in drug development. While 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride is not classified as hazardous, thorough evaluations are conducted to confirm its suitability for human and environmental exposure. This aligns with the growing emphasis on green chemistry and sustainable research practices.

In summary, 2-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride (CAS No. 1289385-43-8) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing drug discovery and development.